Cas no 1523571-12-1 (Benzyl N-(oxan-3-ylmethyl)carbamate)

• Product Name: Benzyl N-(oxan-3-ylmethyl)carbamate
• CAS No: 1523571-12-1
• Molecular Formula: C₁₄H₁₉NO₃
• Molecular Weight: 249.306
• MDL: MFCD27988123
• CID: 3162771
• PubChem ID: 86811265

Benzyl N-(oxan-3-ylmethyl)carbamate Properties

Names and Identifiers

• Benzyl N-(oxan-3-ylmethyl)carbamate
• Benzyl((tetrahydro-2H-pyran-3-yl)methyl)carbamate
• MFCD27988123
• Benzyl ((tetrahydro-2H-pyran-3-yl)methyl)carbamate
• AKOS025289964
• CS-0049810
• DTXSID901149735
• AS-34969
• Carbamic acid, N-[(tetrahydro-2H-pyran-3-yl)methyl]-, phenylmethyl ester
• Benzyl N-(tetrahydropyran-3-ylmethyl)carbamate
• 1523571-12-1
• 3-(N-CBZ-Aminomethyl)tetrahydropyran
• benzyl N-[(oxan-3-yl)methyl]carbamate
• SB22806
• benzyl N-(oxan-3-ylmethyl)carbamate

• MDL： MFCD27988123
• InChIKey： PEHYIKIUPOKBDC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19NO3/c16-14(15-9-13-7-4-8-17-10-13)18-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,15,16)
• SMILES： C1CC(COC1)CNC(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 249.13649347g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 249.13649347g/mol
• Heavy Atom Count: 18
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Boiling Point: 407.0±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 199.9±24.0 °C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls